(4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate

• Molecular Formula: C10H13F3N2O2
• Molecular Weight: 250.22 g/mol
• IUPAC Name: (4-methylphenyl)methylhydrazine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C8H12N2.C2HF3O2/c1-7-2-4-8(5-3-7)6-10-9;3-2(4,5)1(6)7/h2-5,10H,6,9H2,1H3;(H,6,7)
• InChI Key: NBLKTQLIRBRMLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNN.C(=O)(C(F)(F)F)O

Description

(4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate is a hydrazinium salt comprising a 4-methylbenzyl-substituted hydrazine moiety and a trifluoroacetate counterion. Its structure is characterized by a hydrazine group (NH₂-NH₃⁺) where one amino group is substituted with a 4-methylbenzyl (C₆H₄(CH₃)-CH₂) group, and the protonated nitrogen forms an ionic bond with trifluoroacetate (CF₃COO⁻). This compound is typically synthesized via acid-catalyzed deprotection of urethane intermediates, as demonstrated in analogous reactions involving trifluoroacetic acid (TFA) to yield hydrazine•TFA salts .

Key properties include:

• Molecular formula: C₁₀H₁₂F₃N₂O₂ (based on structural analogy to related compounds).
• Stability: Resistant to strong acids and bases under ambient conditions, similar to other hydrazine-TFA salts .
• Applications: Hydrazine derivatives are widely used in pharmaceuticals, agrochemicals, and coordination chemistry due to their nucleophilic and chelating properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate typically involves the reaction of 4-methylbenzylhydrazine with trifluoroacetic anhydride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

[ \text{4-Methylbenzylhydrazine} + \text{Trifluoroacetic anhydride} \rightarrow \text{(4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate} ]

The reaction is usually performed in an inert atmosphere, such as nitrogen or argon, to prevent any unwanted side reactions. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete .

Industrial Production Methods

Industrial production of (4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The compound is then purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

(4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The trifluoroacetate group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent side reactions .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives depending on the nucleophile used .

Scientific Research Applications

(4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of various organic compounds, including heterocycles and fluorinated derivatives.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate involves its interaction with molecular targets and pathways within biological systems. The trifluoroacetate group can enhance the compound’s ability to penetrate cell membranes and interact with intracellular targets. The hydrazine moiety can form reactive intermediates that interact with biomolecules, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogs

Hydrazine•Trifluoroacetate (Hydrazinium Trifluoroacetate)

• Structure : NH₂-NH₃⁺·CF₃COO⁻ (lacks the 4-methylbenzyl substituent).
• Synthesis : Formed via TFA-mediated deprotection of urethanes .
• Key Difference : The absence of the 4-methylbenzyl group reduces lipophilicity, impacting solubility and biological activity.

(2,4,5-Trifluorophenyl)hydrazine

• Structure : C₆H₂F₃-NH-NH₂ (aromatic fluorination instead of methylbenzyl substitution).
• Properties : Higher electronegativity due to fluorine atoms, enhancing reactivity in electrophilic substitutions .

4-Methylbenzyl 2,2,2-Trifluoroacetate

• Structure : Ester derivative (C₆H₄(CH₃)-CH₂-O-CO-CF₃).
• Key Difference : Lacks the hydrazine moiety; instead, it is a neutral ester with applications in fragrance and pesticide formulations .

Physicochemical Properties

Property	(4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate	Hydrazinium Trifluoroacetate	(2,4,5-Trifluorophenyl)hydrazine
Molecular Weight	~264.2 g/mol	176.1 g/mol	162.1 g/mol
Solubility	Polar aprotic solvents (DMF, DMSO)	High in water	Moderate in ethanol/THF
Thermal Stability	Stable up to 150°C	Decomposes above 100°C	Stable up to 120°C
IR Spectral Data	ν(NH) ~3278–3414 cm⁻¹; ν(C=O) ~1682 cm⁻¹	ν(NH) ~3300 cm⁻¹	ν(NH) ~3150–3319 cm⁻¹

Stability and Reactivity

• Acid/Base Resistance : Both (4-Methylbenzyl)hydrazine TFA and Hydrazinium TFA resist hydrolysis in 10–15% TFA and 6N NaOH, unlike ester analogs (e.g., 4-Methylbenzyl 2,2,2-trifluoroacetate), which hydrolyze under basic conditions .

Biological Activity

(4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate is a compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_{10}H_{12}F_3N_2O_2$ and a molecular weight of 250.22 g/mol. Its structure includes a hydrazine functional group linked to a 4-methylbenzyl moiety and a trifluoroacetate group, which enhances its chemical reactivity and stability.

Mechanisms of Biological Activity

Preliminary studies indicate that (4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate may exhibit various pharmacological properties. The presence of both hydrazine and trifluoroacetate functionalities suggests potential interactions with biological targets such as enzymes and receptors. These interactions could lead to modulation of biochemical pathways involved in various diseases.

Potential Mechanisms Include:

• Enzyme Inhibition: Similar hydrazine derivatives have been shown to inhibit enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are critical in neurodegenerative diseases .
• Anticancer Activity: Compounds with hydrazine moieties have been investigated for their ability to inhibit cancer cell proliferation .
• Antioxidant Properties: Some derivatives have demonstrated antioxidant activities, which could contribute to their therapeutic potential.

Anticancer Activity

Research has indicated that hydrazine derivatives can function as dual inhibitors of thymidine phosphorylase and cancer cell proliferation. A study highlighted the synthesis of hydrazone derivatives from hydrazides that exhibited significant anticancer properties, suggesting that (4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate may possess similar activities .

Enzyme Inhibition Studies

A study focused on hydrazone–hydrazides revealed their potential as inhibitors for AChE and BuChE. The most active compounds showed IC50 values in the low micromolar range, indicating strong inhibitory effects . This suggests that (4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate could also act as an effective inhibitor against these enzymes.

Comparative Analysis with Related Compounds

To better understand the potential applications of (4-Methylbenzyl)hydrazine 2,2,2-trifluoroacetate, a comparison with structurally similar compounds is useful:

Compound Name	CAS Number	Molecular Weight	Unique Features
(4-Fluorobenzyl)hydrazine 2,2,2-trifluoroacetate	1221504-07-9	254.18 g/mol	Contains fluorine substituent enhancing reactivity
4-Methylphenyl hydrazine hydrate	1524-14-7	Varies	Hydrate form potentially affecting solubility
(4-(Trifluoromethoxy)benzyl)hydrazine	1007599-47-4	320.19 g/mol	Trifluoromethoxy group may alter electronic properties

This table illustrates how variations in substituents affect the biological activity and reactivity of similar compounds.